Cas no 1864062-25-8 (hydrobromide)

• Product Name: hydrobromide
• CAS No: 1864062-25-8
• MF: C₇H₁₂Br₂N₂
• MW: 283.99158000946
• CID: 5182207
• Update Time: 2025-06-08

hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethyl)-3,5-dimethylpyrazole
• hydrobromide

• Inchi： 1S/C7H11BrN2.BrH/c1-6-5-7(2)10(9-6)4-3-8;/h5H,3-4H2,1-2H3;1H
• InChI Key： CWVYWGHAVLYWBA-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C=C1C)CBr.Br

Additional information on hydrobromide

Introduction to Compound with CAS No. 1864062-25-8 and Its Hydrobromide Form

The compound with the CAS number 1864062-25-8 is a significant chemical entity that has garnered attention in the field of pharmaceutical research and development. This compound, particularly in its hydrobromide form, has shown promising potential in various biological and chemical applications. The hydrobromide salt is a common pharmaceutical form used to enhance the solubility and stability of active pharmaceutical ingredients (APIs), making it a valuable candidate for further exploration.

In recent years, the study of this compound has been closely linked to advancements in medicinal chemistry. Researchers have been investigating its pharmacological properties, aiming to develop novel therapeutic agents that could address unmet medical needs. The hydrobromide form of this compound has been particularly studied for its interaction with biological targets, which may lead to the development of new drugs targeting specific diseases.

One of the most intriguing aspects of this compound is its ability to modulate certain biological pathways. Preliminary studies have suggested that it may have effects on enzyme activity and receptor binding, which are crucial for drug development. The hydrobromide salt form enhances these properties by improving the compound's bioavailability and pharmacokinetic profile. This makes it an attractive candidate for further clinical investigation.

The synthesis of this compound and its hydrobromide derivative has also been a focus of research. Advanced synthetic methodologies have been employed to optimize the production process, ensuring high purity and yield. These synthetic approaches not only facilitate the production of the compound for research purposes but also lay the groundwork for potential large-scale manufacturing if it proves to be clinically effective.

Recent breakthroughs in computational chemistry have also contributed to the understanding of this compound's behavior. Molecular modeling techniques have been used to predict how the hydrobromide form interacts with biological targets at the molecular level. This computational approach complements experimental studies and provides valuable insights into the compound's mechanism of action.

Another area of interest is the potential application of this compound in treating neurological disorders. Studies have indicated that it may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The hydrobromide form's improved solubility allows for better penetration across the blood-brain barrier, enhancing its therapeutic potential in these conditions.

The safety profile of this compound is also a critical aspect that has been thoroughly evaluated. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies have shown that the hydrobromide form is well-tolerated at relevant doses, suggesting its potential for safe clinical use. However, further studies are needed to fully understand its long-term effects and any possible adverse reactions.

In conclusion, the compound with CAS no. 1864062-25-8, especially in its hydrobromide form, represents a significant advancement in pharmaceutical research. Its unique chemical properties and promising biological activities make it a valuable candidate for further development. As research continues, we can expect more insights into its therapeutic potential and how it can be utilized to develop new treatments for various diseases.